N-{2-[(3R*,4S*)-3-amino-4-(5-methyl-2-furyl)pyrrolidin-1-yl]-1,1-dimethyl-2-oxoethyl}thiophene-2-carboxamide

• IUPAC Name: N-[1-[(3R,4S)-3-amino-4-(5-methylfuran-2-yl)pyrrolidin-1-yl]-2-methyl-1-oxopropan-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H23N3O3S/c1-11-6-7-14(24-11)12-9-21(10-13(12)19)17(23)18(2,3)20-16(22)15-5-4-8-25-15/h4-8,12-13H,9-10,19H2,1-3H3,(H,20,22)/t12-,13-/m0/s1
• InChI Key: ODOWBXMIJDMELB-STQMWFEESA-N
• Canonical SMILES: CC1=CC=C(O1)C2CN(CC2N)C(=O)C(C)(C)NC(=O)C3=CC=CS3
• Isomeric SMILES: CC1=CC=C(O1)[C@H]2CN(C[C@@H]2N)C(=O)C(C)(C)NC(=O)C3=CC=CS3
• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol

Description

This compound belongs to a class of chemicals that have been explored for their unique chemical and physical properties. The specific structure of this compound suggests a potential for diverse biological activities and chemical functionalities.

Synthesis Analysis

The synthesis of related compounds often involves acid-catalyzed transformations or reactions with specific reagents to achieve the desired structural frameworks. For instance, acid-catalyzed transformations have led to derivatives with new fused heterocyclic systems, indicating the versatility of methods available for synthesizing complex structures (Stroganova, Vasilin, & Krapivin, 2016).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using techniques like NMR, IR, and MS data. These techniques help in determining the arrangement of atoms within the molecule and are crucial for understanding the chemical behavior of the compound.

Chemical Reactions and Properties

Compounds with similar structures have shown interesting chemical reactions, such as the formation of dimeric pyrrolo[2′,3′:4,5]thieno[2,3-b]pyridines upon oxidation, which demonstrates the reactive nature and potential for creating complex molecular architectures from simpler precursors (Stroganova, Vasilin, Dotsenko, Aksenov, & Krapivin, 2019).